Cas no 518038-93-2 (3-phenylprop-2-yn-1-yl chloroformate)

• Product Name: 3-phenylprop-2-yn-1-yl chloroformate
• CAS No: 518038-93-2
• MF: C₁₀H₇ClO₂
• MW: 194.61438202858
• CID: 4016230
• PubChem ID: 85825333
• Update Time: 2025-06-13

3-phenylprop-2-yn-1-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 3-phenyl-2-propynyl ester
• 3-phenylprop-2-yn-1-yl chloroformate
• EN300-1612665
• 518038-93-2

• Inchi： 1S/C10H7ClO2/c11-10(12)13-8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,8H2
• InChI Key： LYMMUPPLGZJCJG-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 194.0134572Da
• Monoisotopic Mass: 194.0134572Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-phenylprop-2-yn-1-yl chloroformate

Recent Advances in the Application of 3-phenylprop-2-yn-1-yl chloroformate (CAS: 518038-93-2) in Chemical Biology and Pharmaceutical Research

3-phenylprop-2-yn-1-yl chloroformate (CAS: 518038-93-2) is a versatile chemical reagent that has garnered significant attention in recent years due to its unique reactivity and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its chloroformate and alkyne functional groups, serves as a valuable building block for the synthesis of various bioactive molecules and probes. Recent studies have explored its utility in click chemistry, protein labeling, and drug discovery, highlighting its importance in modern chemical biology.

One of the most notable applications of 3-phenylprop-2-yn-1-yl chloroformate is its role in bioorthogonal chemistry. Researchers have leveraged its alkyne moiety for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the selective labeling of biomolecules in complex biological systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of fluorescent probes for real-time imaging of cellular processes, showcasing its potential in live-cell imaging and diagnostics.

In the realm of drug discovery, 3-phenylprop-2-yn-1-yl chloroformate has been employed as a key intermediate in the synthesis of novel kinase inhibitors. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed its use in the construction of a library of small molecules targeting tyrosine kinases, with several candidates exhibiting promising activity in preclinical models. The chloroformate group's reactivity allows for efficient coupling with amines and alcohols, facilitating the rapid diversification of chemical scaffolds.

Furthermore, the compound's stability and solubility profile make it an attractive choice for medicinal chemistry applications. A 2022 study in ACS Chemical Biology reported its successful use in the site-specific modification of therapeutic antibodies, enabling the attachment of payloads for antibody-drug conjugates (ADCs). This approach offers advantages in terms of conjugation efficiency and product homogeneity, addressing key challenges in ADC development.

Looking ahead, researchers are exploring new methodologies to expand the utility of 3-phenylprop-2-yn-1-yl chloroformate in chemical biology. Recent work published in Angewandte Chemie has demonstrated its potential in the development of activity-based probes for enzyme profiling, opening new avenues for target identification and validation in drug discovery. As the field continues to evolve, this compound is expected to play an increasingly important role in bridging chemistry and biology for therapeutic applications.